Cas no 1212977-90-6 ((3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol
• CAS No: 1212977-90-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5737672
• PubChem ID: 40425738
• Update Time: 2025-05-21

(3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS006305955
• EN300-1164011
• 1212977-90-6
• (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol
• Benzenepropanol, γ-amino-4-ethoxy-, (γR)-
• (R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol

• Inchi： 1S/C11H17NO2/c1-2-14-10-5-3-9(4-6-10)11(12)7-8-13/h3-6,11,13H,2,7-8,12H2,1H3/t11-/m1/s1
• InChI Key： IZBNPXYEYWHXKS-LLVKDONJSA-N
• SMILES： O(CC)C1C=CC(=CC=1)[C@@H](CCO)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 347.0±32.0 °C(Predicted)
• pka: 14.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol

Comprehensive Overview of (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol (CAS No. 1212977-90-6): Properties, Applications, and Industry Insights

The compound (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol (CAS No. 1212977-90-6) is a chiral amino alcohol derivative with significant potential in pharmaceutical and fine chemical synthesis. Its unique structural features, including the 4-ethoxyphenyl group and the (3R)-stereocenter, make it a valuable intermediate for drug discovery and asymmetric synthesis. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing trending topics like green chemistry, AI-driven drug design, and chiral building blocks in modern research.

Chemically, (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol belongs to the class of aryl-substituted amino alcohols, a scaffold frequently exploited in medicinal chemistry due to its bioactivity. The ethoxy group at the para position enhances lipophilicity, potentially improving blood-brain barrier penetration—a property highly sought after in CNS drug development. Researchers are increasingly investigating its role as a precursor for G-protein-coupled receptor (GPCR) modulators, aligning with the current focus on targeted therapies in oncology and neurology.

Synthetic approaches to CAS No. 1212977-90-6 often involve asymmetric hydrogenation or enzymatic resolution techniques, reflecting the growing demand for stereoselective synthesis in API manufacturing. Recent publications highlight its use in constructing β-adrenergic receptor ligands, with modifications to the propan-1-ol moiety enabling tailored pharmacokinetic profiles. The compound’s compatibility with flow chemistry systems—a hot topic in process optimization—has also been explored to enhance yield and sustainability.

From an industrial perspective, the global market for chiral intermediates like this compound is expanding, driven by the rise of biologics and personalized medicine. Analytical challenges such as enantiomeric purity determination (often via HPLC or chiral SFC) remain critical discussion points, especially with tightening regulatory standards. Environmental considerations have spurred interest in catalytic methods to produce (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol with reduced waste, resonating with ESG goals in the chemical sector.

Emerging applications include its incorporation into proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in drug discovery—where the amino alcohol segment serves as a linker. This aligns with frequent search queries about "degrader technologies" and "next-gen therapeutics." Additionally, computational studies leveraging molecular docking tools predict its utility in designing allosteric enzyme inhibitors, addressing popular research themes in cheminformatics.

Quality control protocols for CAS No. 1212977-90-6 emphasize rigorous spectroscopic characterization (1H/13C NMR, HRMS) and thermal stability analysis (DSC/TGA), topics frequently cited in analytical chemistry forums. Storage recommendations typically highlight protection from moisture due to the hygroscopic nature of amino alcohols, a practical consideration for laboratory personnel searching for "compound handling best practices."

In conclusion, (3R)-3-amino-3-(4-ethoxyphenyl)propan-1-ol exemplifies the intersection of traditional organic chemistry with cutting-edge therapeutic innovation. Its versatility as a multifunctional synthon continues to attract attention from academic and industrial researchers alike, particularly in the context of fragment-based drug discovery and catalytic asymmetric synthesis—trends dominating contemporary scientific discourse.